Cas no 914636-87-6 (4-[6-(Trifluoromethyl)pyridin-2-yl]morpholine)

4-[6-(Trifluoromethyl)pyridin-2-yl]morpholine structure
914636-87-6 structure
Product Name:4-[6-(Trifluoromethyl)pyridin-2-yl]morpholine
CAS No:914636-87-6
MF:C10H11F3N2O
MW:232.202352762222
MDL:MFCD08056342
CID:2951405
PubChem ID:26596973
Update Time:2025-09-27

4-[6-(Trifluoromethyl)pyridin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(6-(三氟甲基)吡啶-2-基)吗啉
    • 4-[6-(trifluoromethyl)pyridin-2-yl]morpholine
    • 4-(6-(trifluoromethyl)pyridin-2-yl)morpholine
    • 4-(6-Trifluoromethyl)-2-pyridinyl morpholine
    • AM87424
    • 4-[6-(Trifluoromethyl)-2-pyridinyl]morpholine
    • 914636-87-6
    • JFICRODZQJYJRN-UHFFFAOYSA-N
    • MFCD08056342
    • AKOS025286415
    • FS-2046
    • 2-(Morpholin-4-yl)-6-(trifluoromethyl)pyridine
    • 4-[6-(Trifluoromethyl)pyridin-2-yl]morpholine
    • MDL: MFCD08056342
    • Inchi: 1S/C10H11F3N2O/c11-10(12,13)8-2-1-3-9(14-8)15-4-6-16-7-5-15/h1-3H,4-7H2
    • InChI Key: JFICRODZQJYJRN-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=N1)N1CCOCC1)(F)F

Computed Properties

  • Exact Mass: 232.08234746Da
  • Monoisotopic Mass: 232.08234746Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 25.4

Experimental Properties

  • Sensitiveness: Air Sensitive

4-[6-(Trifluoromethyl)pyridin-2-yl]morpholine Security Information

  • Hazardous Material Identification: Xi

4-[6-(Trifluoromethyl)pyridin-2-yl]morpholine Pricemore >>

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